REACTION_CXSMILES
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Br[C:2]1[CH:3]=[CH:4][C:5]([N+:8]([O-:10])=[O:9])=[N:6][CH:7]=1.CC1(C)C(C)(C)OB([C:19]2[CH2:24][CH2:23][N:22]([C:25]([O:27][C:28]([CH3:31])([CH3:30])[CH3:29])=[O:26])[CH2:21][CH:20]=2)O1.O1CCOCC1>Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.O>[C:28]([O:27][C:25]([N:22]1[CH2:21][CH:20]=[C:19]([C:2]2[CH:7]=[N:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][CH:3]=2)[CH2:24][CH2:23]1)=[O:26])([CH3:31])([CH3:29])[CH3:30] |^1:41,60|
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Name
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Quantity
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6.56 g
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Type
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reactant
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Smiles
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BrC=1C=CC(=NC1)[N+](=O)[O-]
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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CC1(OB(OC1(C)C)C1=CCN(CC1)C(=O)OC(C)(C)C)C
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Name
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Quantity
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160 mL
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Type
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reactant
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Smiles
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O1CCOCC1
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Name
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CO3
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Quantity
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21.1 g
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Type
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reactant
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Smiles
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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2.27 g
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Type
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catalyst
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Smiles
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Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Type
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CUSTOM
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Details
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stirred for 15 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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to give a light yellow solution
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Type
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ADDITION
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Details
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was added
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Type
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EXTRACTION
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Details
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extracted with EtOAc (3×200 mL)
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Type
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WASH
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Details
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The combined extracts were washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Type
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CUSTOM
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Details
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The crude material was purified by flash chromatography (silica gel, 220 g, 10% to 40% EtOAc in hexanes)
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Type
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CUSTOM
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Details
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to afford a pink solid
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Type
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CUSTOM
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Details
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The resulting solid was triturated with ether
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Reaction Time |
15 h |
Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(=O)N1CCC(=CC1)C=1C=NC(=CC1)[N+](=O)[O-]
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Type | Value | Analysis |
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AMOUNT: MASS | 4.8 g | |
YIELD: CALCULATEDPERCENTYIELD | 48.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |